Cas no 405-04-9 (3-Fluoro-4-hydroxybenzonitrile)

• Product name: 3-Fluoro-4-hydroxybenzonitrile
• CAS No: 405-04-9
• MF: C₇H₄FNO
• Molecular Weight: 137.1112
• MDL: MFCD00215834
• CID: 37300
• PubChem ID: 2782944

3-Fluoro-4-hydroxybenzonitrile Properties

Names and Identifiers

• 3-Fluoro-4-hydroxybenzonitrile
• 2-Fluoro-4-cyanophenol
• 4-Cyano-2-fluorophenol
• 4-Hydroxy-3-fluorobenzonitrile
• Benzonitrile, 3-fluoro-4-hydroxy-
• 3-fluoro-4-hydroxybenzenecarbonitrile
• 3-fluoro-4-hydroxy-benzonitrile
• 4-cyano-2-fluoro phenol
• KSC493S8D
• 3-fluoro-4-hydroxy-benzonitril
• DPSSSDFTLVUJDH-UHFFFAOYSA-N
• WT518
• STL450321
• SBB059246
• VZ26803
• TRA0085918
• CM13070
• AM61511
• 4-CYANO-2-FLLUOROPHENOl
• F0638
• PS-9100
• SCHEMBL200168
• DS-1510
• A6774
• AKOS005257724
• 405-04-9
• FT-0632100
• AC-4071
• 3-Fluoro-4-hydroxybenzonitrile, AldrichCPR
• DTXSID90382367
• MFCD00215834
• SB74070
• SY014168
• CS-W002523
• EN300-68178
• DB-028487

• MDL： MFCD00215834
• Inchi： 1S/C7H4FNO/c8-6-3-5(4-9)1-2-7(6)10/h1-3,10H
• InChIKey： DPSSSDFTLVUJDH-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C#N)C([H])=C([H])C=1O[H]

Computed Properties

• 精确分子量: 137.02800
• 同位素质量: 137.028
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 10
• 可旋转化学键数量: 0
• 复杂度: 162
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 互变异构体数量: 3
• XLogP3: 1.4
• 拓扑分子极性表面积: 44
• Surface Charge: 0

Experimental Properties

• Color/Form: Solid
• Density: 1.35
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 253.9℃ at 760 mmHg
• 闪点: 90.2℃
• Refractive Index: 1.558
• PSA: 44.02000
• LogP: 1.40298
• Solubility: Not available

3-Fluoro-4-hydroxybenzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H331,H302,H312,H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39; S37/39
• Dangerous Mark：
• Packing Group：III
• 安全术语：6.1
• PackingGroup：III
• HazardClass：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• 储存条件：Room temperature
• 危险等级：6.1

3-Fluoro-4-hydroxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides